Cas no 25322-69-4 (Poly propylene glycol)

• Product Name: Poly propylene glycol
• CAS No: 25322-69-4
• MF: C₆H₁₄O₃
• MW: 134.173562526703
• MDL: MFCD01779683
• CID: 52704
• PubChem ID: 24852053
• Update Time: 2025-07-11

Poly propylene glycol Chemical and Physical Properties

Names and Identifiers

• Poly(propylene glycol)
• PPG
• Poly(propylene glycol) 4000
• Poly(propylene glycol) 1000
• Polypropylene glycol 2000
• polypropylene glycol standard 5300
• poly(propene oxide)
• poly(oxypropylene)
• Poly(propylene glycol) 3000
• Polypropylene glycol diol
• Polypropylene glycol - 2000 grade
• Polypropylene glycol 425
• poly(propylene glycol) macromolecule
• Poly(propyleneglycol),averageM.W.4.0005GR
• Poly(propyleneglycol),averageM.W.425250GR
• Poly(propyleneglycol),averageM.W.4255GR
• POLYPROPYLENE GLYCOL 600
• Poly(propylene glycol), average M.W. 4.000
• Polypropanediol
• Polypropylene glycol
• PPG-1000
• PPG-1200
• PPG-1500
• PPG-3000
• PPG-400
• PPG-4000
• PPG-600
• Poly(propylene oxide)
• propylene glycol
• 1,2-propanediol
• propane-1,2-diol
• 1,2-Propylene glycol
• 1,2-dihydroxypropane
• 2-Hydroxypropanol
• Methylethyl glycol
• Methylethylene glycol
• Isopropylene glycol
• Monopropylene glycol
• Dowfrost
• Sirlene
• Trimethyl glycol
• Propylene Glycol USP
• 2,3-Propanediol
• Solargard P
• alpha-Propyleneglycol
• Solar Winter BAN
• dl-Propylene glycol
• 1,2-Propylenglykol
• DL-1,2-Propanediol
• Ucar 35
• Sentry Propylene Glycol
• (RS)-1,2-Propanediol
• (+-)-1,2-Propanediol
• PG 12
• (+-)-Propylene glycol
• propylenglycol
• alp
• PPG?
• AKOS015899603
• Niax ppg 425
• Q26863457
• Lineartop E
• Napter E 8075
• DTXSID30861722
• Niax ppg 3025
• F71159
• Poly[oxy(methyl-1,2-ethanediyl)], a-hydro-w-hydroxy-
• Jeffox PPG 400
• 106-62-7
• EINECS 203-416-2
• 2-(2-Hydroxypropoxy)propanol
• Niax ppg
• CHEBI:179442
• Laprol 702
• 2-(2-HYDROXYPROPOXY)-1-PROPANOL
• BS-23535
• Desmophen 360C
• WNY0H4G53Q
• 25322-69-4
• Laprol 2002
• SCHEMBL15111
• FT-0696553
• Niax ppg 1025
• NS00008462
• Voranol P 1010
• CHEBI:53262
• 2-(2-hydroxypropoxy)propan-1-ol
• Emkapyl
• 1-Propanol, 2-(2-hydroxypropoxy)-
• UNII-WNY0H4G53Q
• Dipropylene glycol(mixture of isomers)
• Poly propylene glycol
• PPG-3

• MDL： MFCD01779683
• Inchi： 1S/C6H14O3/c1-5(8)4-9-6(2)3-7/h5-8H,3-4H2,1-2H3
• InChI Key： DUFKCOQISQKSAV-UHFFFAOYSA-N
• SMILES： O(CC(C)O)C(C)CO

Computed Properties

• Exact Mass: 134.09400
• Monoisotopic Mass: 134.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 20.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.004 g/mL at 25 °C
• Melting Point: -31 ºC
• Boiling Point: 234.2°C at 760 mmHg
• Flash Point: Fahrenheit: 444.2 ° f
  Celsius: 229 ° c
  
• Refractive Index: n20/D 1.450
• Solubility: H2O: <0.01 % (w/w) at 25 °C
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents.
• PSA: 49.69000
• LogP: -0.23540
• Vapor Pressure: <0.01 mmHg ( 20 °C)

Poly propylene glycol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：TR5250000
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials